N-cyclopropyl-2-[4-(thiophen-2-ylmethylamino)pyrazol-1-yl]acetamide

• IUPAC Name: N-cyclopropyl-2-[4-(thiophen-2-ylmethylamino)pyrazol-1-yl]acetamide
• InChI: InChI=1S/C13H16N4OS/c18-13(16-10-3-4-10)9-17-8-11(6-15-17)14-7-12-2-1-5-19-12/h1-2,5-6,8,10,14H,3-4,7,9H2,(H,16,18)
• InChI Key: GZMATBIXJJLARD-UHFFFAOYSA-N
• Canonical SMILES: C1CC1NC(=O)CN2C=C(C=N2)NCC3=CC=CS3
• Molecular Formula: C13H16N4OS
• Molecular Weight: 276.36 g/mol

Description

N-cyclopropyl-2-[4-(thiophen-2-ylmethylamino)pyrazol-1-yl]acetamide is a novel compound that has gained increasing attention from the scientific community due to its potential applications in various fields, including medicinal chemistry, pharmacology, and biochemistry. This compound is synthesized using specific methods, and its mechanism of action, biochemical and physiological effects, and limitations for lab experiments have been studied in detail. In

Mechanism of Action

The mechanism of action of N-cyclopropyl-2-[4-(thiophen-2-ylmethylamino)pyrazol-1-yl]acetamide is not fully understood. However, studies have shown that this compound interacts with specific receptors in the central nervous system, including GABA receptors and serotonin receptors. It has also been shown to inhibit specific enzymes and proteins, such as cyclooxygenase and phosphodiesterase. These interactions lead to changes in neurotransmitter signaling and biochemical pathways, which may contribute to the compound's observed effects.
Biochemical and Physiological Effects:
N-cyclopropyl-2-[4-(thiophen-2-ylmethylamino)pyrazol-1-yl]acetamide has been shown to have various biochemical and physiological effects. In animal studies, this compound has been shown to have anti-inflammatory and analgesic effects, as well as sedative and anxiolytic effects. It has also been shown to improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease. However, the specific mechanisms underlying these effects are not fully understood.

Advantages and Limitations for Lab Experiments

N-cyclopropyl-2-[4-(thiophen-2-ylmethylamino)pyrazol-1-yl]acetamide has several advantages for lab experiments. It is a relatively stable compound that can be synthesized in high yields using specific methods. It also has a specific mechanism of action that can be studied in detail using various biochemical and physiological assays. However, there are also limitations to using this compound in lab experiments. It has been shown to have low solubility in aqueous solutions, which may limit its use in certain assays. It also has potential side effects that may need to be taken into consideration when designing experiments.

Future Directions

There are several future directions for N-cyclopropyl-2-[4-(thiophen-2-ylmethylamino)pyrazol-1-yl]acetamide in scientific research. One potential direction is to further investigate its potential use as an anti-inflammatory and analgesic agent. Another direction is to explore its potential use as a treatment for neurological disorders such as Alzheimer's disease and Parkinson's disease. Additionally, further studies could investigate the specific mechanisms underlying the compound's observed effects, as well as its potential side effects and toxicity. Finally, future research could focus on developing new synthesis methods for this compound that improve its yield and purity.

Synthesis Methods

N-cyclopropyl-2-[4-(thiophen-2-ylmethylamino)pyrazol-1-yl]acetamide is synthesized using a specific method that involves the reaction of 4-(thiophen-2-ylmethylamino)pyrazole with cyclopropylcarbonyl chloride in the presence of a base. The resulting product is then treated with acetic anhydride to produce the final compound. The purity and yield of the compound can be improved by using different purification methods such as recrystallization or column chromatography.

Scientific Research Applications

N-cyclopropyl-2-[4-(thiophen-2-ylmethylamino)pyrazol-1-yl]acetamide has shown potential applications in various fields of scientific research. In medicinal chemistry, this compound has been studied for its potential use as an anti-inflammatory and analgesic agent. It has also been investigated as a potential treatment for neurological disorders such as Alzheimer's disease and Parkinson's disease. In pharmacology, this compound has been studied for its effects on the central nervous system and its potential use as a sedative or anxiolytic agent. In biochemistry, this compound has been studied for its effects on specific enzymes and proteins and its potential use as a tool for studying biochemical pathways.